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Compound of Interest

Compound Name: Heptane-2,3-diol

Cat. No.: B13998009 Get Quote

An In-Depth Guide to the Molecular Properties of Heptane-2,3-diol

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of molecules is paramount. This document

provides a concise technical summary of the molecular formula and molecular weight of

heptane-2,3-diol.

Molecular Data Summary
The essential molecular data for heptane-2,3-diol is presented in the table below. This

information is critical for a variety of applications, including stoichiometric calculations,

analytical method development, and interpretation of experimental results.

Property Value Source

Molecular Formula C H O [1][2][3][4]

Molecular Weight 132.20 g/mol [1][2][3]

The molecular formula indicates that each molecule of heptane-2,3-diol contains 7 carbon

atoms, 16 hydrogen atoms, and 2 oxygen atoms.[1][2][3][4] The molecular weight is derived

from the sum of the atomic weights of all atoms in the molecule.[1][2]

Relationship between Molecular Formula and
Molecular Weight
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The molecular weight of a compound is a direct consequence of its molecular formula. The

diagram below illustrates this fundamental relationship for heptane-2,3-diol.

Molecular Formula
C₇H₁₆O₂

Calculation
(7C) + (16H) + (2*O)

Molecular Weight
132.20 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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